Cas no 941943-23-3 (1-5-(4-fluorophenyl)furan-2-carbothioyl-4-(4-methylphenyl)piperazine)

• Product Name: 1-5-(4-fluorophenyl)furan-2-carbothioyl-4-(4-methylphenyl)piperazine
• CAS No: 941943-23-3
• MF: C₂₂H₂₁FN₂OS
• MW: 380.478347539902
• CID: 5429811
• Update Time: 2025-06-29

1-5-(4-fluorophenyl)furan-2-carbothioyl-4-(4-methylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• [5-(4-fluorophenyl)furan-2-yl]-[4-(4-methylphenyl)piperazin-1-yl]methanethione
• 1-5-(4-fluorophenyl)furan-2-carbothioyl-4-(4-methylphenyl)piperazine

• Inchi： 1S/C22H21FN2OS/c1-16-2-8-19(9-3-16)24-12-14-25(15-13-24)22(27)21-11-10-20(26-21)17-4-6-18(23)7-5-17/h2-11H,12-15H2,1H3
• InChI Key： WOGXMJGKPYCEEI-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C2=CC=C(F)C=C2)O1)(N1CCN(C2=CC=C(C)C=C2)CC1)=S

Additional information on 1-5-(4-fluorophenyl)furan-2-carbothioyl-4-(4-methylphenyl)piperazine

Recent Advances in the Study of 1-5-(4-fluorophenyl)furan-2-carbothioyl-4-(4-methylphenyl)piperazine (CAS: 941943-23-3)

The compound 1-5-(4-fluorophenyl)furan-2-carbothioyl-4-(4-methylphenyl)piperazine (CAS: 941943-23-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 1-5-(4-fluorophenyl)furan-2-carbothioyl-4-(4-methylphenyl)piperazine, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize the compound, confirming its structural integrity and purity. These efforts have laid a solid foundation for further pharmacological evaluations.

Pharmacological investigations have revealed that 1-5-(4-fluorophenyl)furan-2-carbothioyl-4-(4-methylphenyl)piperazine exhibits promising activity as a modulator of specific biological targets. In vitro studies have demonstrated its ability to interact with key enzymes and receptors involved in inflammatory and neurodegenerative pathways. These findings suggest potential applications in the treatment of conditions such as Alzheimer's disease and chronic inflammation.

In vivo studies have further corroborated the compound's therapeutic potential. Animal models have shown that 1-5-(4-fluorophenyl)furan-2-carbothioyl-4-(4-methylphenyl)piperazine can cross the blood-brain barrier, a critical factor for its efficacy in treating central nervous system disorders. Additionally, preliminary toxicity assessments indicate a favorable safety profile, although further studies are required to fully elucidate its pharmacokinetic and pharmacodynamic properties.

The mechanism of action of 1-5-(4-fluorophenyl)furan-2-carbothioyl-4-(4-methylphenyl)piperazine is currently under investigation. Early evidence points to its role as an allosteric modulator of specific G-protein-coupled receptors (GPCRs), which could explain its broad-spectrum activity. Researchers are also exploring its potential synergistic effects with existing therapeutics, which could enhance its clinical utility.

Despite these promising findings, several challenges remain. The scalability of the synthesis process and the compound's long-term stability are areas that require further optimization. Additionally, comprehensive clinical trials are needed to validate its efficacy and safety in human subjects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound.

In conclusion, 1-5-(4-fluorophenyl)furan-2-carbothioyl-4-(4-methylphenyl)piperazine (CAS: 941943-23-3) represents a promising candidate for the development of novel therapeutics. Its unique chemical structure and pharmacological profile make it a valuable subject of ongoing research. Future studies will likely focus on refining its synthesis, elucidating its mechanism of action, and advancing it through preclinical and clinical stages.